molecular formula C6H8N2O2S2 B15367718 3-Amino-5-(ethylsulfanyl)-1,2-thiazole-4-carboxylic acid CAS No. 84728-50-7

3-Amino-5-(ethylsulfanyl)-1,2-thiazole-4-carboxylic acid

Cat. No.: B15367718
CAS No.: 84728-50-7
M. Wt: 204.3 g/mol
InChI Key: IUURLLMSLWHRBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Amino-5-(ethylsulfanyl)-1,2-thiazole-4-carboxylic acid is a heterocyclic compound featuring a thiazole core substituted with an amino group (–NH₂), an ethylsulfanyl (–S–CH₂CH₃) moiety, and a carboxylic acid (–COOH) group. The thiazole ring, a five-membered aromatic system containing sulfur and nitrogen, confers unique electronic and steric properties to the molecule. Its structure allows for diverse reactivity, enabling modifications at the amino, sulfanyl, or carboxylic acid positions for tailored applications.

Properties

CAS No.

84728-50-7

Molecular Formula

C6H8N2O2S2

Molecular Weight

204.3 g/mol

IUPAC Name

3-amino-5-ethylsulfanyl-1,2-thiazole-4-carboxylic acid

InChI

InChI=1S/C6H8N2O2S2/c1-2-11-6-3(5(9)10)4(7)8-12-6/h2H2,1H3,(H2,7,8)(H,9,10)

InChI Key

IUURLLMSLWHRBL-UHFFFAOYSA-N

Canonical SMILES

CCSC1=C(C(=NS1)N)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed analysis based on available data:

Structural and Functional Analogues

  • Thiosemicarbazide Derivatives (e.g., Compounds 2–6 in ):
    These compounds, synthesized from 2-(ethylsulfanyl)benzohydrazide and aryl isothiocyanates, share sulfur-containing functional groups but lack the thiazole ring. Their cyclization products (e.g., compounds 7–11 with 1,2,4-triazole rings) differ in ring size and heteroatom arrangement compared to the thiazole core of the target compound.

  • Triazole Derivatives (e.g., Compounds 7–11 in ):
    Triazoles exhibit enhanced aromatic stability due to three nitrogen atoms in the ring, whereas thiazoles (with one sulfur and one nitrogen) have distinct electronic properties. For example, compound 7 (a triazole derivative) showed moderate antioxidant activity (IC₅₀ = 0.74 µg/mL in DPPH assay), but this was inferior to compound 3 (IC₅₀ = 0.22 µg/mL), highlighting the impact of substituents on activity .

Antioxidant Activity

The ethylsulfanyl group in 3-amino-5-(ethylsulfanyl)-1,2-thiazole-4-carboxylic acid may enhance radical scavenging, as seen in related compounds. For instance:

Compound DPPH IC₅₀ (µg/mL) FRAP (µM/100 g) Reference
Gallic acid (reference) 1.2 N/A
Compound 3 (thiosemicarbazide) 0.22 3054
Compound 7 (triazole) 0.74 N/A
Target compound Not reported Not reported
  • Key Observations: The ethylsulfanyl group in compound 3 contributed to exceptional FRAP activity (3054 µM/100 g), surpassing ascorbic acid (1207 µM/100 g). This suggests that sulfur-containing substituents enhance electron-donating capacity . Thiazole derivatives typically exhibit lower redox potentials than triazoles due to differences in aromatic stabilization, which may influence their antioxidant efficacy.

Electronic and Steric Effects

  • Amino Group Reactivity: The amino group in the thiazole derivative may participate in hydrogen bonding or Schiff base formation, similar to the amino groups in thiosemicarbazides. However, steric hindrance from the ethylsulfanyl group could reduce accessibility compared to smaller substituents (e.g., methyl or hydrogen).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.